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molecular formula C9H11FN2O2 B8487363 1-(2-fluoro-3-nitrophenyl)-N,N-dimethylmethanamine

1-(2-fluoro-3-nitrophenyl)-N,N-dimethylmethanamine

Cat. No. B8487363
M. Wt: 198.19 g/mol
InChI Key: VNLQSPKJOYBTRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08080568B1

Procedure details

To a stirred mixture of 1-(bromomethyl)-2-fluoro-3-nitrobenzene (0.70 g, 2.99 mmol) and dimethylamine hydrochloride (0.48 g, 5.98 mmol) in CH2Cl2 (10 mL) was added triethylamine (0.91 g, 8.97 mmol) dropwise. The mixture was stirred at room temperature for 3 h and evaporated to dryness under reduced pressure. The residue was diluted with water (10 mL) and extracted with EtOAc (2×25 mL). The EtOAc solution was washed with water (20 mL), dried over anhydrous Na2SO4, filtered, and evaporated to dryness under reduced pressure. The residue was purified by MPLC on silica gel using a mixture of EtOAc and hexane as eluent to give 1-(2-fluoro-3-nitrophenyl)-N,N-dimethylmethanamine (0.45 g, 76%) as a yellow viscous liquid. 1H NMR (400 MHz, CD3OD): δ 8.04-7.99 (m, 1H), 7.78-7.73 (m, 1H), 7.37 (td, 1H, J=8.0, 1.0 Hz), 3.64 (d, 2H, J=2.0 Hz), 2.29 (d, 6H, J=0.8 Hz).
Name
1-(bromomethyl)-2-fluoro-3-nitrobenzene
Quantity
0.7 g
Type
reactant
Reaction Step One
Name
dimethylamine hydrochloride
Quantity
0.48 g
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
10 mL
Type
solvent
Reaction Step One
Name
triethylamine
Quantity
0.91 g
Type
reactant
Reaction Step Two
Name
1-(2-fluoro-3-nitrophenyl)-N,N-dimethylmethanamine
Yield
76%

Identifiers

REACTION_CXSMILES
Br[CH2:2][C:3]1[CH:8]=[CH:7][CH:6]=[C:5]([N+:9]([O-:11])=[O:10])[C:4]=1[F:12].Cl.[CH3:14][NH:15][CH3:16].C(N(CC)CC)C>C(Cl)Cl>[F:12][C:4]1[C:5]([N+:9]([O-:11])=[O:10])=[CH:6][CH:7]=[CH:8][C:3]=1[CH2:2][N:15]([CH3:16])[CH3:14] |f:1.2|

Inputs

Step One
Name
1-(bromomethyl)-2-fluoro-3-nitrobenzene
Quantity
0.7 g
Type
reactant
Smiles
BrCC1=C(C(=CC=C1)[N+](=O)[O-])F
Name
dimethylamine hydrochloride
Quantity
0.48 g
Type
reactant
Smiles
Cl.CNC
Name
CH2Cl2
Quantity
10 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
triethylamine
Quantity
0.91 g
Type
reactant
Smiles
C(C)N(CC)CC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 3 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
evaporated to dryness under reduced pressure
ADDITION
Type
ADDITION
Details
The residue was diluted with water (10 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (2×25 mL)
WASH
Type
WASH
Details
The EtOAc solution was washed with water (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated to dryness under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by MPLC on silica gel using
ADDITION
Type
ADDITION
Details
a mixture of EtOAc and hexane as eluent

Outcomes

Product
Details
Reaction Time
 3 h
Name
1-(2-fluoro-3-nitrophenyl)-N,N-dimethylmethanamine
Type
product
Smiles
FC1=C(C=CC=C1[N+](=O)[O-])CN(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.45 g
YIELD: PERCENTYIELD 76%
YIELD: CALCULATEDPERCENTYIELD 75.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.